Cas no 168686-52-0 (5-Ethyl-2-methyl-4H-pyrazolo[1,5-a]pyrimidin-7-one)

5-Ethyl-2-methyl-4H-pyrazolo[1,5-a]pyrimidin-7-one structure
168686-52-0 structure
Product Name:5-Ethyl-2-methyl-4H-pyrazolo[1,5-a]pyrimidin-7-one
CAS No:168686-52-0
MF:C9H11N3O
MW:177.203141450882
MDL:MFCD07640114
CID:1070636
PubChem ID:17580770
Update Time:2025-04-20

5-Ethyl-2-methyl-4H-pyrazolo[1,5-a]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

    • 5-Ethyl-2-methyl-4H-pyrazolo[1,5-a]pyrimidin-7-one
    • STL582998
    • 5-ethyl-2-methyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
    • STK583382
    • 5-Ethyl-2-methylpyrazolo[1,5-a]pyrimidin-7(4H)-one
    • AKOS000302007
    • 168686-52-0
    • 5-ethyl-2-methylpyrazolo[1,5-a]pyrimidin-7-ol
    • AKOS005506761
    • MDL: MFCD07640114
    • Inchi: 1S/C9H11N3O/c1-3-7-5-9(13)12-8(10-7)4-6(2)11-12/h4-5,11H,3H2,1-2H3
    • InChI Key: KIOIWYLKRMOOBP-UHFFFAOYSA-N
    • SMILES: O=C1C=C(CC)N=C2C=C(C)NN21

Computed Properties

  • Exact Mass: 177.090211983g/mol
  • Monoisotopic Mass: 177.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 44.7Ų

5-Ethyl-2-methyl-4H-pyrazolo[1,5-a]pyrimidin-7-one Pricemore >>

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